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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Nonen-3-ol

CAS No.: 21964-44-3

Cat. No.: S1893626

Chemical Identity and Properties of 1-Nonen-3-ol

The table below summarizes the key identifiers and physical properties of 1-Nonen-3-ol that are essential for
method development [1] [2] [3].

Property Value

CAS Registry Number 21964-44-3 [1] [2] [3]

Molecular Formula CoH1s0 [1] [2] [3]

Molecular Weight 142.24 g/mol [1] [2] [3]

IUPAC Name 1-Nonen-3-ol [1] [3]

Other Names Hexyl vinyl carbinol; 1-Vinylheptanol; Non-1-en-3-ol [1] [2] [3]
Boiling Point 192-194 °C [2]

Density 0.83 g/cms3 (approx.) [2]

Refractive Index 1.438 - 1.444 [2]
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Property Value

Flash Point 84 °C [2]

Physical Form Colorless oily liquid [2]

Odor Description Intensely oily, creamy, green, earthy, mushroom [2]

Commercial Availability and Sourcing

1-Nonen-3-ol is available from various chemical suppliers. The following table lists specific product

numbers and pricing for your convenience [2].

Manufacturer Product Number Purity Packaging Price
TCI Chemical N0451 >97.0% (GC) 25 mL $121
AK Scientific 4932AL - 25 mL $222
American Custom Chemicals CHMO0006926 95.00% 25G $1273.39

General Workflow for Developing an Analytical Method

Since a specific protocol is not available, the diagram below outlines a general workflow you can adapt to
develop your own calibration method for 1-Nonen-3-ol, drawing from common practices in gas

chromatography [4] [5].
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Suggested Experimental Details

Based on the chemical properties and general practices, here are specific suggestions for your protocol:

e Sample Preparation: Due to its oily nature and low water solubility (logP ~2.5-3.0 [6] [2]), a high-
quality organic solvent like chromatographic-grade methanol or hexane is recommended for
preparing stock and standard solutions.

¢ Instrumental Analysis:

o Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) is the
most suitable technique for analyzing this volatile compound [1] [5].

o A non-polar or low-polarity capillary column (e.g., 5% phenyl polysiloxane) would be
appropriate.

o A suggested starting temperature program is: 50°C (hold 2 min), ramp at 10°C/min to 250°C
(hold 5 min). The injector and detector (e.g., FID or MS source) temperatures should be set
above 200°C to ensure complete vaporization and detection.

e Calibration and Validation:

o Prepare at least five different concentration levels for constructing a calibration curve.

o The method should be validated by assessing linearity (R? > 0.995), precision (%RSD), and
accuracy (% recovery). The estimated Log P and low water solubility suggest it may be prone
to adsorption; system suitability tests are crucial [6].

Important Safety and Handling Notes

Please note the following safety information when handling this compound [2]:

e Hazard Statement: H227 - Combustible liquid.

¢ Precautionary Statements: P210 - Keep away from heat/sparks/open flames/hot surfaces; P280 -
Wear protective gloves/protective clothing/eye protection/face protection.

¢ Always consult the Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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